Cas no 52555-41-6 (Bis2-\u200b(1-\u200bmethylethyl)\u200bphenyl Ester Phosphorochloridic Acid)

• Product Name: Bis2-\u200b(1-\u200bmethylethyl)\u200bphenyl Ester Phosphorochloridic Acid
• CAS No: 52555-41-6
• MF: C₁₈H₂₂ClO₃P
• MW: 352.792245388031
• CID: 3496267
• PubChem ID: 15012531
• Update Time: 2025-10-28

Bis2-\u200b(1-\u200bmethylethyl)\u200bphenyl Ester Phosphorochloridic Acid Chemical and Physical Properties

Names and Identifiers

• PHOSPHOROCHLORIDIC ACID, BIS((1-METHYLETHYL)PHENYL) ESTER
• Bis[2-(1-methylethyl)phenyl] Ester Phosphorochloridic Acid
• Phosphorochloridic acid, bis[2-(1-methylethyl)phenyl] ester
• 52555-41-6
• SCHEMBL222948
• Bis[2-?(1-?methylethyl)?phenyl] Ester Phosphorochloridic Acid
• Bis2-\u200b(1-\u200bmethylethyl)\u200bphenyl Ester Phosphorochloridic Acid

• Inchi： 1S/C18H22ClO3P/c1-13(2)15-9-5-7-11-17(15)21-23(19,20)22-18-12-8-6-10-16(18)14(3)4/h5-14H,1-4H3
• InChI Key： UWOKONWYYPRXCH-UHFFFAOYSA-N
• SMILES： P(Cl)(OC1=CC=CC=C1C(C)C)(OC1=CC=CC=C1C(C)C)=O

Computed Properties

• Exact Mass: 352.0995093Da
• Monoisotopic Mass: 352.0995093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Bis2-\u200b(1-\u200bmethylethyl)\u200bphenyl Ester Phosphorochloridic Acid

Comprehensive Overview of Bis2-(1-methylethyl)phenyl Ester Phosphorochloridic Acid (CAS No. 52555-41-6)

Bis2-(1-methylethyl)phenyl Ester Phosphorochloridic Acid (CAS No. 52555-41-6) is a specialized organophosphorus compound widely utilized in advanced chemical synthesis and industrial applications. Its unique molecular structure, featuring a phosphorochloridic acid core and isopropyl-substituted phenyl groups, makes it a valuable intermediate in the production of high-performance materials. The compound's CAS number 52555-41-6 serves as a critical identifier for researchers and regulatory compliance databases.

In recent years, the demand for phosphorus-based intermediates like Bis2-(1-methylethyl)phenyl Ester Phosphorochloridic Acid has surged due to their role in developing flame retardants, lubricant additives, and specialty polymers. Environmental sustainability concerns have driven innovations in greener synthesis methods for such compounds, aligning with global trends like the EU's Green Chemistry Initiative. Researchers frequently search for "biodegradable alternatives to traditional phosphorus esters" or "CAS 52555-41-6 solubility data," reflecting industry priorities.

The compound's sterically hindered isopropyl groups contribute to exceptional thermal stability, a property highly sought after in high-temperature applications. Analytical techniques such as NMR spectroscopy and HPLC are typically employed to verify the purity of CAS 52555-41-6, with impurities often scrutinized due to their impact on downstream reactions. Patent literature reveals growing interest in its derivatives for electronic materials, particularly in "flexible printed circuit board coatings" – a trending topic in material science forums.

Handling Bis2-(1-methylethyl)phenyl Ester Phosphorochloridic Acid requires strict adherence to industrial hygiene protocols, though it falls outside restricted substance lists. Safety Data Sheets (SDS) for CAS 52555-41-6 emphasize proper ventilation and PPE usage, addressing common search queries like "storage conditions for phosphorus acid esters." The compound's hydrolysis sensitivity necessitates anhydrous conditions during storage, a key consideration for logistics professionals.

Emerging applications include its use as a precursor for photoacid generators (PAGs) in semiconductor lithography – a sector experiencing exponential growth. This connects to popular searches about "advanced photoresist chemicals" and "microelectronics manufacturing materials." The isopropyl phenyl moieties in 52555-41-6 provide optimal acid diffusion control, a critical parameter in nanoscale patterning processes.

From a regulatory perspective, Bis2-(1-methylethyl)phenyl Ester Phosphorochloridic Acid complies with major chemical inventories including TSCA and REACH. However, manufacturers increasingly investigate "bio-based phosphate esters" in response to circular economy demands. Analytical certificates for CAS 52555-41-6 typically specify ≥98% purity with trace metal content below 10ppm, meeting stringent electronic-grade material requirements.

In conclusion, CAS 52555-41-6 represents a technologically significant compound whose applications continue to expand into cutting-edge fields. Its balanced reactivity profile and structural features position it as a versatile building block for next-generation functional materials, answering industry needs for both performance and environmental responsibility.